Cas no 1227950-59-5 (Ethyl 2-(6-cyanopyridin-3-yl)acetate)

• Product Name: Ethyl 2-(6-cyanopyridin-3-yl)acetate
• CAS No: 1227950-59-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1084646
• PubChem ID: 73553831
• Update Time: 2025-04-20

Ethyl 2-(6-cyanopyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-cyanopyridin-3-yl)acetate
• Ethyl (6-cyano-3-pyridinyl)acetate
• SCHEMBL20719578
• 1227950-59-5

• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)5-8-3-4-9(6-11)12-7-8/h3-4,7H,2,5H2,1H3
• InChI Key： DGZHTBYWQDLSBV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=NC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų